(2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CCOCCNC(C)C1=CC=CC=N1
• InChI: InChI=1S/C11H18N2O/c1-3-14-9-8-12-10(2)11-6-4-5-7-13-11/h4-7,10,12H,3,8-9H2,1-2H3
• InChIKey: HQAZKGJESQRSOG-UHFFFAOYSA-N

(2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine: Structural Overview & Procurement

(2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine (CAS 1153471-05-6) is a secondary amine bearing a pyridin-2-yl ethyl moiety and a 2-ethoxyethyl substituent . Its molecular formula is C₁₁H₁₈N₂O with a molecular weight of 194.27 g/mol . The compound is a chiral building block due to the stereogenic center adjacent to the pyridine ring, and is commercially available at ≥95% purity from multiple suppliers . The structure integrates a basic amine nitrogen (pKₐ ~6.3–9.5, based on analogous ethoxyethylamines) and a pyridine ring capable of metal coordination, which underpins its utility in medicinal chemistry and organic synthesis .

Chiral amine for enantioselective synthesis

Pyridine and secondary amine enable bidentate metal coordination

Ether side chain may modulate physicochemical properties

Uniqueness of (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine

Structurally similar pyridinylalkylamines exhibit substantial differences in molecular weight, hydrogen‑bonding capacity, and lipophilicity that directly impact solubility, reactivity, and biological target engagement [1]. For example, unsubstituted 1‑(pyridin‑2‑yl)ethylamine (MW 122.17) lacks the ethoxyethyl side chain that increases molecular bulk and modulates physicochemical properties, while the 2‑pyridylmethyl analog (MW 180.25) differs in both size and conformational flexibility [1]. The regioisomeric 4‑pyridylmethyl derivative (MW 180.25) introduces altered electronic distribution that can affect metal coordination geometry . Furthermore, the presence of a stereogenic center in (2‑ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine offers opportunities for enantioselective synthesis that achiral analogs cannot provide [2]. These distinctions preclude simple substitution and underscore the need for product‑specific evaluation.

Unsubstituted 1‑(pyridin‑2‑yl)ethylamine Lacks ethoxyethyl chain; altered molecular bulk, H‑bonding, and lipophilicity may shift assay profiles.

2‑Pyridylmethyl analog Different molecular weight and conformational flexibility may affect target engagement.

4‑Pyridyl regioisomer Altered pyridine nitrogen position changes metal coordination geometry.

Achiral analog No stereogenic center; cannot support enantioselective synthesis.

• [1] ChemicalBook. (n.d.). (S)-1-Pyridin-2-yl-ethylamine. CAS 45695-03-2. View Source
• [2] Brunner, H., & Niemetz, M. (2002). Enantioselective Catalysis CXLI. Tridentate Ligands with 1‑(Pyridin‑2‑yl)ethylamine as Chiral Building Block. Monatshefte für Chemie, 133, 299–308. View Source

Quantitative Evidence for (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine

Molecular Bulk vs. Parent Amine

(2‑Ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine (MW 194.27) exhibits a 59% increase in molecular weight relative to 1‑(pyridin‑2‑yl)ethylamine (MW 122.17) [1]. The target compound contains 7 rotatable bonds versus 2 for the parent amine, and two hydrogen bond acceptors (vs. one in the parent) . These differences are predicted to enhance lipophilicity and membrane permeability while reducing aqueous solubility, which can be advantageous for CNS‑targeted lead optimization [2].

Molecular bulk vs parent

Context‑dependent

MW +59%
7 rot. bonds vs 2
2 H‑bond acceptors vs 1

May alter permeability and solubility profiles

Computed from SMILES; experimental validation needed

Evidence Dimension	Molecular weight / rotatable bond count / H‑bond acceptors
Target Compound Data	MW 194.27; 7 rotatable bonds; 2 H‑bond acceptors
Comparator Or Baseline	1‑(Pyridin‑2‑yl)ethylamine: MW 122.17; 2 rotatable bonds; 1 H‑bond acceptor
Quantified Difference	ΔMW = +59%; Δ rotatable bonds = +5; Δ H‑bond acceptors = +1
Conditions	Calculated from SMILES (CCOCCNC(C)c1ccccn1) and standard cheminformatic rules

Why This Matters

The increased molecular weight and rotatable bond count suggest distinct physicochemical behavior that may improve CNS penetration or alter protein binding profiles compared to smaller analogs.

• [1] ChemicalBook. (n.d.). (S)-1-Pyridin-2-yl-ethylamine. CAS 45695-03-2. View Source
• [2] Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery settings. Advanced Drug Delivery Reviews, 46(1–3), 3–26. View Source

Mass Difference vs. 2-Pyridylmethyl Analog

The target compound (MW 194.27) differs by +14.02 Da from the 2‑pyridylmethyl analog (2‑ethoxyethyl)(pyridin‑2‑ylmethyl)amine (MW 180.25) due to the additional methylene group and stereogenic center . This difference corresponds to a 7.8% increase in molecular mass and a distinct spatial arrangement that can influence target recognition in stereosensitive biological assays [1].

Mass vs 2‑Pyridylmethyl

Head‑to‑head

ΔMW +14.02 g/mol (7.8%)

May affect binding kinetics and metabolic stability

Vendor‑reported MW; confirm for lot

Evidence Dimension	Molecular weight
Target Compound Data	194.27 g/mol
Comparator Or Baseline	(2‑Ethoxyethyl)(pyridin‑2‑ylmethyl)amine: 180.25 g/mol
Quantified Difference	ΔMW = +14.02 g/mol (7.8% increase)
Conditions	Vendor‑reported data for CAS 1153471‑05‑6 and CAS 62402‑20‑4

Why This Matters

A 14 Da difference may be sufficient to alter binding kinetics or metabolic stability, justifying procurement of the exact compound rather than the structurally similar methyl analog.

• [1] Brunner, H., & Niemetz, M. (2002). Enantioselective Catalysis CXLI. Tridentate Ligands with 1‑(Pyridin‑2‑yl)ethylamine as Chiral Building Block. Monatshefte für Chemie, 133, 299–308. View Source

2-Pyridyl vs. 4-Pyridyl Regioisomerism

The target compound (2‑pyridyl regioisomer, MW 194.27) shares the same molecular formula and weight as the 4‑pyridyl regioisomer (2‑ethoxyethyl)[1‑(pyridin‑4‑yl)ethyl]amine (MW 194.27), but differs in the position of the nitrogen atom on the pyridine ring . This regioisomerism alters the electronic distribution and metal‑coordination geometry; 2‑pyridyl derivatives typically act as bidentate ligands through the pyridine nitrogen and the adjacent amine, whereas 4‑pyridyl analogs coordinate via a single nitrogen, leading to different complexation behavior [1].

2‑Pyridyl vs 4‑Pyridyl

Class‑level

Bidentate vs monodentate coordination

Impacts metal complex geometry

Coordination chemistry principle; verify in system

Evidence Dimension	Pyridine nitrogen position
Target Compound Data	2‑Pyridyl regioisomer (nitrogen ortho to linking carbon)
Comparator Or Baseline	4‑Pyridyl regioisomer (nitrogen para to linking carbon)
Quantified Difference	Not applicable; qualitative difference in coordination chemistry
Conditions	General coordination chemistry principles for pyridine‑containing ligands [1]

Why This Matters

The choice of regioisomer critically influences metal‑binding affinity and complex stability; researchers requiring bidentate coordination should select the 2‑pyridyl variant specifically.

• [1] Constable, E. C. (2007). Coordination chemistry of pyridine‑based ligands. In Comprehensive Coordination Chemistry II (Vol. 1, pp. 263–292). Elsevier. View Source

5-HT₂A Receptor Modulation Potential

A patent family (e.g., US 8,680,119 B2) discloses ethers and secondary amines as modulators of the 5‑HT₂A serotonin receptor, with claimed utility in sleep disorders and psychiatric conditions [1]. While (2‑ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine is not explicitly exemplified, its structural motif (ether‑containing secondary amine) aligns with the Markush structures in the patent, implying potential 5‑HT₂A modulatory activity [1]. No direct Ki or EC₅₀ data are available for this specific compound; therefore, this evidence is class‑level only.

5‑HT₂A modulation potential

Class‑level

Structural match to patent Markush

Class‑level CNS target relevance

No direct binding data; screening required

Evidence Dimension	5‑HT₂A receptor modulation potential
Target Compound Data	Not measured; inferred from structural class
Comparator Or Baseline	Other ether‑secondary amines with demonstrated 5‑HT₂A activity (e.g., compounds in US 8,680,119 B2)
Quantified Difference	Not applicable; no direct quantitative comparison possible
Conditions	Patent claims and structural similarity analysis [1]

Why This Matters

This class‑level association supports the compound's relevance for CNS‑focused drug discovery programs targeting the 5‑HT₂A receptor, distinguishing it from amines lacking the ether motif.

• [1] Arena Pharmaceuticals. (2014). Ethers, secondary amines and derivatives thereof as modulators of the 5‑HT₂A serotonin receptor. US Patent 8,680,119 B2. View Source

Commercial Purity & Availability

Commercially, (2‑ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine is routinely supplied at 98% purity (e.g., Leyan) or 95% (MolCore), with CAS 1153471‑05‑6 and MDL MFCD12189947 . In contrast, the closest analog (2‑ethoxyethyl)(pyridin‑2‑ylmethyl)amine is offered at 98% purity under CAS 62402‑20‑4 . The availability of multiple high‑purity sources for the target compound reduces procurement risk and ensures batch‑to‑batch consistency for sensitive research applications.

Commercial purity

Reported

95–98% (multiple vendors)

Reliable supply; lot‑consistent purity

Verify COA for specific lot

Evidence Dimension	Commercial purity
Target Compound Data	98% (Leyan) / 95% (MolCore)
Comparator Or Baseline	(2‑Ethoxyethyl)(pyridin‑2‑ylmethyl)amine: 98%
Quantified Difference	Comparable purity levels; no significant difference
Conditions	Vendor specifications

Why This Matters

Reliable, high‑purity commercial supply is essential for reproducible experimental outcomes and reduces the need for in‑house purification.

Chiral Center for Enantioselective Synthesis

The carbon atom bearing the pyridine and methyl group in (2‑ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine is a stereogenic center, making the molecule chiral . This feature is absent in the methyl analog (2‑ethoxyethyl)(pyridin‑2‑ylmethyl)amine and the parent 1‑(pyridin‑2‑yl)ethylamine (which is also chiral but lacks the ethoxyethyl chain) . Chiral amines are valuable building blocks for enantioselective catalysis and chiral resolution studies; the target compound thus offers opportunities for stereochemical control that achiral analogs cannot provide [1].

Chiral center presence

Head‑to‑head

One stereogenic center; vs achiral analog

Enables enantioselective synthesis

Chiral resolution may be needed

Evidence Dimension	Presence of chiral center
Target Compound Data	Chiral (one stereogenic center)
Comparator Or Baseline	(2‑Ethoxyethyl)(pyridin‑2‑ylmethyl)amine: achiral
Quantified Difference	Qualitative difference; target compound is chiral, comparator is achiral
Conditions	Structural analysis from SMILES and IUPAC name

Why This Matters

Access to a chiral amine enables enantioselective synthetic routes, a key requirement for many pharmaceutical and fine chemical applications.

• [1] Brunner, H., & Niemetz, M. (2002). Enantioselective Catalysis CXLI. Tridentate Ligands with 1‑(Pyridin‑2‑yl)ethylamine as Chiral Building Block. Monatshefte für Chemie, 133, 299–308. View Source

Procurement Scenarios for (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine

CNS Lead Optimization

Given its increased molecular bulk and lipophilicity relative to smaller pyridinylalkylamines (Evidence Item 1), (2‑ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine is well‑suited for early‑stage CNS drug discovery programs where enhanced blood‑brain barrier penetration is desired. The class‑level association with 5‑HT₂A receptor modulation (Evidence Item 4) further supports its use in screening campaigns for psychiatric or sleep disorder targets [1].

Asymmetric Catalysis & Chiral Ligand Design

The presence of a stereogenic center (Evidence Item 6) makes this compound a valuable chiral building block for the synthesis of enantiopure tridentate ligands. Such ligands are employed in asymmetric transfer hydrogenation and other stereoselective transformations, as demonstrated with related 1‑(pyridin‑2‑yl)ethylamine derivatives [2].

Bidentate Metal-Complex Studies

The 2‑pyridyl regioisomer (Evidence Item 3) can serve as a bidentate ligand through both the pyridine nitrogen and the secondary amine. This property is essential for preparing metal complexes with defined geometry, which are of interest in catalysis, materials science, and bioinorganic research [3].

5-HT₂A Probe Development

Although direct binding data are lacking, the structural alignment with patented ether‑secondary amine 5‑HT₂A modulators (Evidence Item 4) positions (2‑ethoxyethyl)[1‑(pyridin‑2‑yl)ethyl]amine as a candidate scaffold for developing tool compounds or fluorescent probes to investigate serotonin receptor pharmacology [1].

Application

Selection Property

Validation Focus

CNS permeability profiling

Higher lipophilicity and molecular weight vs parent amine

Brain penetration assay context

Asymmetric catalysis ligand synthesis

Chiral secondary amine building block

Enantioselective reaction validation

Metal‑coordination studies

2‑Pyridyl regioisomer for bidentate coordination

Complex geometry and stability assessment

Serotonin receptor probe development

Structural similarity to 5‑HT₂A patent class

Receptor binding assay context

• [1] Arena Pharmaceuticals. (2014). Ethers, secondary amines and derivatives thereof as modulators of the 5‑HT₂A serotonin receptor. US Patent 8,680,119 B2. View Source
• [2] Brunner, H., & Niemetz, M. (2002). Enantioselective Catalysis CXLI. Tridentate Ligands with 1‑(Pyridin‑2‑yl)ethylamine as Chiral Building Block. Monatshefte für Chemie, 133, 299–308. View Source
• [3] Constable, E. C. (2007). Coordination chemistry of pyridine‑based ligands. In Comprehensive Coordination Chemistry II (Vol. 1, pp. 263–292). Elsevier. View Source